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Compound of Interest

Compound Name: Dimethyl methylphosphonate

Cat. No.: B041451

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermochemical
data for Dimethyl methylphosphonate (DMMP). The information is presented in a clear and
concise format, with a focus on quantitative data, detailed experimental protocols, and visual
representations of the relationships between key thermochemical properties. This document is
intended to serve as a valuable resource for researchers and professionals working with this
compound.

Quantitative Thermochemical Data

The following tables summarize the key thermochemical properties of Dimethyl

methylphosphonate that have been experimentally determined and reported in the scientific
literature.

Table 1: Enthalpy and Heat Capacity Data for Dimethyl Methylphosphonate
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Property Value Units Method
Standard Enthalpy of )
. I Combustion
Formation (Liquid, -761.9+ 3.8 kJ/mol )
Calorimetry
298.15 K)
Standard Enthalpy of
Vaporization (298.15 52.8 kJ/mol Not Specified
K)
Molar Heat Capaci
o pacty Adiabatic
(Liquid, 298.15 K to See Table 3 J/(mol-K) )
Calorimetry[1]

350.32 K)

Table 2: Vapor Pressure of Dimethyl Methylphosphonate

Temperature (K)

Vapor Pressure (Pa)

Method

293.15 108 Static Method
358.2 Not Specified Static Method[2]
453.5 Not Specified Static Method[2]

Table 3: Molar Heat Capacity of Liquid Dimethyl Methylphosphonate at Various

Temperatures|[1]

Temperature (K)

Molar Heat Capacity (J/(mol-K))

298.15 193.4
310.00 198.5
320.00 203.0
330.00 207.6
340.00 212.3
350.32 217.2
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Experimental Protocols

Detailed methodologies for the key experiments used to determine the thermochemical data of
Dimethyl methylphosphonate are outlined below.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of formation of liquid DMMP is determined from its standard enthalpy of
combustion, which is measured using a static bomb calorimeter.

Experimental Workflow:

Messurement & Calculaion
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Click to download full resolution via product page
Caption: Workflow for determining the enthalpy of formation of DMMP.

Methodology:

Sample Preparation: A sample of high-purity liquid DMMP is encapsulated in a gelatin
capsule or placed in a platinum crucible. The mass of the sample is accurately determined.

o Bomb Assembly: The sample is placed in the bomb calorimeter. A fuse wire is positioned to

ensure ignition.

o Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atm.

o Calorimeter Setup: The bomb is placed in a calorimeter bucket containing a known mass of
water. The entire assembly is placed within an adiabatic jacket to minimize heat exchange
with the surroundings.
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« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water in the calorimeter is monitored and recorded at

regular intervals until a constant temperature is reached.

o Calculation: The heat released during combustion is calculated from the temperature rise
and the heat capacity of the calorimeter system (determined by calibrating with a substance
of known heat of combustion, such as benzoic acid). The standard enthalpy of combustion is
then calculated per mole of DMMP. Finally, the standard enthalpy of formation is calculated
using Hess's Law, from the balanced chemical equation for the combustion of DMMP.

Determination of Heat Capacity using Adiabatic
Calorimetry

The molar heat capacity of liquid DMMP is measured using a precision adiabatic calorimeter

over a range of temperatures.

Experimental Workflow:
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Caption: Workflow for determining the heat capacity of liquid DMMP.

Methodology:
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o Sample Preparation: A known mass of purified liquid DMMP is introduced into the sample
vessel of the adiabatic calorimeter.

o Calorimeter Assembly: The sample vessel is placed within an adiabatic shield, and the
assembly is evacuated to high vacuum to minimize heat loss.

o Thermal Equilibration: The sample and calorimeter are brought to the desired starting
temperature and allowed to reach thermal equilibrium.

e Energy Input: A precisely measured amount of electrical energy is supplied to the sample
through a heater, causing a small, controlled increase in temperature (typically 1-2 K).

o Temperature Measurement: The resulting temperature rise of the sample is accurately
measured using a calibrated thermometer.

o Calculation: The heat capacity of the sample at the mean temperature of the interval is
calculated by dividing the input energy by the measured temperature rise, after accounting
for the heat capacity of the sample vessel (determined in separate calibration experiments).

o Temperature Stepping: This process of energy input and temperature measurement is
repeated in a stepwise manner across the desired temperature range to obtain a series of
heat capacity values.[1]

Determination of Vapor Pressure using the Static
Method

The vapor pressure of liquid DMMP is measured as a function of temperature using a static
apparatus.[2]

Experimental Workflow:
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Caption: Workflow for determining the vapor pressure of DMMP.
Methodology:

o Sample Preparation: A sample of pure DMMP is placed in a thermostatted vessel connected
to a pressure-measuring device. The sample is thoroughly degassed to remove any
dissolved air.

o Equilibrium Establishment: The vessel is maintained at a constant temperature, and the
system is allowed to reach equilibrium, where the rate of evaporation equals the rate of
condensation.

e Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured
using a high-precision pressure transducer.

o Temperature Variation: The temperature of the thermostat is changed, and the system is
allowed to reach a new equilibrium. The vapor pressure is then measured at the new
temperature. This process is repeated over the desired temperature range.[2]

o Data Analysis: The natural logarithm of the vapor pressure (In P) is plotted against the
reciprocal of the absolute temperature (1/T). The enthalpy of vaporization can be determined
from the slope of this plot according to the Clausius-Clapeyron equation.
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Interrelation of Thermochemical Properties

The thermochemical properties of a compound are interconnected. The following diagram
illustrates the logical relationships between the key properties discussed in this guide.

Enthalpy of Combustion Vapor Pressure Heat Capacity

(Experimental) (Experimental) (Experimental)
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Enthalpy of Formation
(Gas)
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Caption: Relationship between key thermochemical properties of DMMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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